4-chloro-N-[1-(4-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

• IUPAC Name: 4-chloro-N-[1-[(4-methoxyphenyl)methyl]-5,6-dimethylbenzimidazol-4-yl]benzenesulfonamide
• InChI: InChI=1S/C23H22ClN3O3S/c1-15-12-21-23(25-14-27(21)13-17-4-8-19(30-3)9-5-17)22(16(15)2)26-31(28,29)20-10-6-18(24)7-11-20/h4-12,14,26H,13H2,1-3H3
• InChI Key: WJRRKSWERZBERZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=C1C)NS(=O)(=O)C3=CC=C(C=C3)Cl)N=CN2CC4=CC=C(C=C4)OC
• Molecular Formula: C23H22ClN3O3S
• Molecular Weight: 456.0 g/mol
• CAS No.: 338954-92-0

Description

4-chloro-N-[1-(4-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide is a useful research compound. Its molecular formula is C23H22ClN3O3S and its molecular weight is 455.96. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy and Photosensitization

Compounds structurally related to 4-chloro-N-[1-(4-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide have been synthesized and characterized for their potential applications in photodynamic therapy (PDT). For example, a study on zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has shown that these compounds exhibit high singlet oxygen quantum yields, making them promising Type II photosensitizers for cancer treatment in PDT. Their good fluorescence properties and appropriate photodegradation quantum yield are crucial for effective Type II mechanisms in cancer therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antimicrobial and Antifungal Activity

Several benzenesulfonamide derivatives have been synthesized and shown to possess significant antimicrobial and antifungal activities. A study explored the antimicrobial activity and carbonic anhydrase enzyme inhibitor effects of new Schiff bases of sulfa drugs and their metal complexes. These compounds exhibited antimicrobial activity against various bacteria and fungi, with certain complexes showing very high inhibition potencies on enzymes, suggesting their potential in microbial infection control and enzyme inhibition studies (Alyar et al., 2018).

Anticancer Activity

Research on novel azetidin-2-ones derivatives, which share a structural motif with this compound, revealed potent anticancer activities. These compounds demonstrated significant structure-activity relationships, showing promising results against specific cancer cell lines, which could guide the development of new anticancer agents (Gupta & Halve, 2015).

Nonlinear Optics and Material Science

In the field of material science, certain benzenesulfonamide derivatives have been investigated for their properties relevant to nonlinear optics. For instance, stilbazolium salts with benzenesulfonates were synthesized and analyzed for their potential in second-order nonlinear optics, showing promising results for applications in electro-optical devices (Yang et al., 2005).

Environmental Chemistry

Benzenesulfonamides have also been studied in the context of environmental chemistry, particularly in the development of novel extraction methods for emerging contaminants from soil samples. Such research contributes to the understanding and mitigation of environmental pollution by industrial and household chemicals (Speltini et al., 2016).